Cas no 1806734-30-4 (3-(Bromomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol)

• Product Name: 3-(Bromomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol
• CAS No: 1806734-30-4
• MF: C₈H₇BrF₃NO₃
• MW: 302.045292139053
• CID: 4834046
• Update Time: 2025-09-23

3-(Bromomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol

• Inchi： 1S/C8H7BrF3NO3/c9-1-4-5(3-14)6(15)2-13-7(4)16-8(10,11)12/h2,14-15H,1,3H2
• InChI Key： SWYZTNILFHDYGL-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC=C(C=1CO)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• XLogP3: 2.2
• Topological Polar Surface Area: 62.6

Additional information on 3-(Bromomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol

Introduction to 3-(Bromomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1806734-30-4)

3-(Bromomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1806734-30-4) is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. Its unique structural features, including a bromomethyl group, a hydroxyl group, and a trifluoromethoxy substituent on a pyridine backbone, make it a valuable intermediate for synthesizing a wide range of bioactive molecules.

The compound's molecular structure positions it as a key building block in the development of novel therapeutic agents. The presence of the bromomethyl group allows for further functionalization via nucleophilic substitution reactions, enabling the attachment of various pharmacophores. This reactivity is particularly useful in constructing complex drug molecules with tailored biological activities.

Additionally, the hydroxyl and trifluoromethoxy groups introduce both polar and lipophilic characteristics to the molecule, which can influence its solubility, metabolic stability, and binding affinity to biological targets. These features are critical considerations in medicinal chemistry, as they can significantly impact the pharmacokinetic and pharmacodynamic properties of drug candidates.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridines are ubiquitous scaffolds in many approved drugs, and their structural diversity allows for the exploration of novel pharmacological targets. The specific substitution pattern in 3-(Bromomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol makes it particularly relevant for developing small-molecule inhibitors and modulators.

One of the most promising applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By leveraging the reactivity of the bromomethyl group, researchers can construct kinase inhibitors that target specific ATP-binding pockets. The trifluoromethoxy group can further enhance binding affinity by improving hydrophobic interactions with the enzyme's active site.

Recent studies have demonstrated the utility of this compound in developing inhibitors of tyrosine kinases, which are overexpressed in many cancer types. The ability to functionalize the pyridine core allows for precise tuning of the inhibitor's properties, such as selectivity and potency. This flexibility is essential for creating drugs that are both effective and have minimal off-target effects.

Another area where 3-(Bromomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol has shown promise is in the development of antiviral agents. Viruses often rely on host kinases for replication, making them attractive targets for antiviral drug design. By synthesizing analogs of this compound, researchers can identify inhibitors that disrupt viral replication cycles without harming host cells.

The hydroxyl group in the molecule can be exploited to form hydrogen bonds with viral proteins or nucleic acids, thereby enhancing binding affinity. Meanwhile, the electron-withdrawing nature of the trifluoromethoxy group can modulate the electronic properties of the pyridine ring, influencing its interactions with biological targets. These structural features make it an ideal candidate for designing next-generation antiviral drugs.

In addition to its applications in oncology and virology, this compound has potential uses in other therapeutic areas. For instance, it could be employed in developing treatments for inflammatory diseases by targeting inflammatory kinases or cytokine receptors. The ability to modify its structure allows for fine-tuning its biological activity to match specific disease mechanisms.

The synthesis of 3-(Bromomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions to introduce the bromomethyl group, functional group transformations to add or modify existing substituents, and protection-deprotection strategies to control reactivity during subsequent steps.

Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions can be employed to construct complex pyridine derivatives efficiently. These methods allow for modular construction of drug-like molecules by assembling different functional groups on a common pyridine core. The versatility of this approach makes it particularly valuable for drug discovery programs aiming to identify novel therapeutic agents.

Quality control and analytical characterization are critical steps in ensuring the integrity of 3-(Bromomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol before it is used in further research or development. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its identity and purity.

The compound's stability under various storage conditions must also be assessed to ensure its long-term usability. Factors such as temperature, humidity, and light exposure can affect its chemical properties over time. Proper storage protocols must be established to maintain its efficacy throughout different stages of research or development.

The growing body of research on pyridine derivatives underscores their importance as pharmacological tools. As our understanding of disease mechanisms continues to evolve, so does our need for innovative chemical entities like 3-(Bromomethyl)-5-hydroxy-2-(trifluoromethoxy)pyridine-4-methanol. Its unique structural features make it a valuable asset in pharmaceutical chemistry, offering opportunities for developing next-generation therapeutics across multiple disease areas.